Cas no 2172228-41-8 (2-{1-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4,4,4-trifluorobutanoylazetidin-3-yl}propanoic acid)

• Product Name: 2-{1-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4,4,4-trifluorobutanoylazetidin-3-yl}propanoic acid
• CAS No: 2172228-41-8
• MF: C₂₅H₂₅F₃N₂O₅
• MW: 490.471617460251
• CID: 5890629
• PubChem ID: 165824164
• Update Time: 2025-08-04

2-{1-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4,4,4-trifluorobutanoylazetidin-3-yl}propanoic acid Chemical and Physical Properties

Names and Identifiers

• 2-{1-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4,4,4-trifluorobutanoylazetidin-3-yl}propanoic acid
• 2172228-41-8
• 2-{1-[3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-4,4,4-trifluorobutanoyl]azetidin-3-yl}propanoic acid
• EN300-1528476

• Inchi： 1S/C25H25F3N2O5/c1-14(23(32)33)15-11-30(12-15)22(31)10-21(25(26,27)28)29-24(34)35-13-20-18-8-4-2-6-16(18)17-7-3-5-9-19(17)20/h2-9,14-15,20-21H,10-13H2,1H3,(H,29,34)(H,32,33)
• InChI Key： CVWFJXMXSFYSHR-UHFFFAOYSA-N
• SMILES： FC(C(CC(N1CC(C(C(=O)O)C)C1)=O)NC(=O)OCC1C2C=CC=CC=2C2=CC=CC=C12)(F)F

Computed Properties

• Exact Mass: 490.17155639g/mol
• Monoisotopic Mass: 490.17155639g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 35
• Rotatable Bond Count: 8
• Complexity: 779
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.8
• Topological Polar Surface Area: 95.9Ų

Additional information on 2-{1-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4,4,4-trifluorobutanoylazetidin-3-yl}propanoic acid

Introduction to 2-{1-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4,4,4-trifluorobutanoylazetidin-3-yl}propanoic acid (CAS No. 2172228-41-8)

2-{1-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4,4,4-trifluorobutanoylazetidin-3-yl}propanoic acid, identified by its unique Chemical Abstracts Service (CAS) number 2172228-41-8, is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry and biomedicine. This compound belongs to a class of molecules characterized by its intricate structure, which includes a fluorenylmethoxycarbonyl (Fmoc) protecting group, a trifluorobutanoic acid moiety, and an azetidine ring system. The presence of these structural elements not only makes it a subject of interest for synthetic chemists but also positions it as a potential candidate for drug discovery and development.

The Fmoc group is widely recognized in peptide synthesis as a protective group for amino groups, ensuring selective modification during the assembly of peptide chains. In the context of this compound, the Fmoc moiety is likely employed to shield the amino functionality during synthetic steps, allowing for controlled introduction of other functional groups. This feature is particularly relevant in the development of peptidomimetics and protease inhibitors, where precise control over reactivity is paramount.

The trifluorobutanoic acid component introduces fluorine atoms into the molecule, a strategy frequently utilized in medicinal chemistry to enhance metabolic stability, improve binding affinity to biological targets, and modulate pharmacokinetic properties. Fluorinated compounds are known for their ability to influence electronic distributions and steric interactions, making them valuable in designing molecules with improved pharmacological profiles. The incorporation of three fluorine atoms in the butanoic acid chain further underscores the compound's potential as a pharmacophore in the development of novel therapeutic agents.

The core structure of 2-{1-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4,4,4-trifluorobutanoylazetidin-3-yl}propanoic acid features an azetidine ring, which is a five-membered heterocyclic amine. Azetidine derivatives have been extensively studied due to their versatility in medicinal chemistry. They can serve as scaffolds for mimicking natural amino acids or as key structural elements in bioactive molecules. The presence of an amino group linked to the azetidine ring suggests that this compound may exhibit interactions with biological targets such as enzymes or receptors, making it a promising candidate for further exploration in drug discovery.

Recent advancements in computational chemistry and molecular modeling have enabled researchers to predict the binding modes and interactions of complex molecules like this one with high precision. The combination of computational studies with experimental validation has become a cornerstone in modern drug discovery pipelines. By leveraging these tools, scientists can gain insights into how modifications such as the introduction of fluorine atoms or changes in the azetidine scaffold influence binding affinity and selectivity. This approach has been instrumental in optimizing lead compounds into viable drug candidates.

In addition to its structural complexity, 2-{1-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4,4,4-trifluorobutanoylazetidin-3-yl}propanoic acid represents an intersection of multiple disciplines within chemical biology. Its synthesis requires expertise in organic chemistry, peptide chemistry, and fluorinated compound handling—skills that are increasingly valuable as pharmaceutical research evolves. The challenges associated with synthesizing such intricate molecules often drive innovation in synthetic methodologies, leading to new techniques that can be applied across various fields.

The pharmaceutical industry has long recognized the importance of structurally diverse compounds in identifying new therapeutic agents. The unique combination of functional groups in this molecule—such as the Fmoc, trifluorobutanoic acid, and azetidine moieties—makes it an intriguing candidate for further investigation. Researchers may explore its potential as a precursor for more complex derivatives or as a standalone entity with therapeutic activity. Given its complexity and novelty, this compound could serve as a valuable tool for studying enzyme mechanisms or developing novel inhibitors.

As interest in fluorinated compounds continues to grow due to their favorable pharmacokinetic properties and enhanced bioactivity profiles, compounds like this one are likely to play an increasingly significant role in drug development. The ability to incorporate fluorine atoms at specific positions within a molecule allows for fine-tuning of its interactions with biological targets. This level of control is essential for developing drugs that are both effective and well-tolerated by patients.

The azetidine ring system also offers opportunities for exploring new chemical space beyond traditional amino acid-based scaffolds. By modifying the size and electronic properties of this heterocycle, researchers can generate novel molecules with unique biological activities. This approach has led to the discovery of several FDA-approved drugs that incorporate azetidine derivatives into their structures.

In conclusion,2-{1-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4,4,4-trifluorobutanoylazetidin-3-yl}propanoic acid (CAS No. 2172228-41-8) stands out as a multifaceted compound with significant potential in pharmaceutical research. Its intricate structure combines elements that are highly valued in drug discovery—such as protecting groups like Fmoc, fluorinated moieties like trifluorobutanoic acid, and biologically relevant heterocycles like azetidine rings—and positions it as a promising candidate for further exploration.

The continued development of synthetic methodologies and computational tools will undoubtedly enhance our ability to study and utilize complex molecules like this one effectively. As research progresses,2-{1-3-(({(9H-fluorenine -9 -yl)methoxycarbonyl}amino)-4 , 4 , 4 - trifluorobutanoy l azeti din - 3 - y l } propano ic ac id) may contribute valuable insights into disease mechanisms or serve as inspiration for designing next-generation therapeutics.